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Compound of Interest

Compound Name: Phosphorus tribromide

Cat. No.: B121465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling procedures for phosphorus
tribromide (PBr₃), a highly reactive and corrosive chemical commonly used in organic

synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory personnel

and the integrity of research activities.

Chemical and Physical Properties
Phosphorus tribromide is a colorless to pale yellow fuming liquid with a sharp, penetrating

odor.[1][2] It is a dense liquid that reacts violently with water.[3][4][5] Understanding its physical

and chemical properties is fundamental to its safe handling.
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Property Value

Molecular Formula PBr₃

Molar Mass 270.69 g/mol [6]

Appearance Colorless to pale yellow fuming liquid[1][2][6]

Odor Sharp, penetrating[1][2][5][6]

Boiling Point 173.2 °C (343.8 °F)[6]

Melting Point -41.5 °C (-42.7 °F)[6]

Density 2.852 g/cm³[6]

Solubility
Reacts violently with water; soluble in acetone,

carbon disulfide.[2][4][5]

Vapor Pressure 10 mm Hg at 47.8 °C[2]

Hazard Identification and Classification
Phosphorus tribromide is classified as a hazardous substance due to its severe corrosive

and reactive properties.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[7][8][9]

H335: May cause respiratory irritation.[7][8][9]

EUH014: Reacts violently with water.[7][9]

Primary Hazards:

Corrosive: Causes severe burns to skin, eyes, and the respiratory tract upon contact.[1][4]

[7]

Water-Reactive: Reacts violently with water and moisture to produce toxic and corrosive

hydrogen bromide (HBr) gas and phosphorous acid.[1][4][5][6] This reaction is highly
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exothermic and can lead to a dangerous increase in temperature and pressure.

Toxic: Inhalation of its fumes can severely irritate the nose, throat, and lungs, leading to

coughing, wheezing, and shortness of breath.[1]

Safe Handling and Storage Protocols
Strict adherence to proper handling and storage procedures is mandatory to minimize the risk

of exposure and accidents.

3.1. Engineering Controls

All work with phosphorus tribromide must be conducted in a well-ventilated chemical fume

hood.[10][11]

Where possible, use automated or enclosed systems for transferring the liquid from storage

containers to reaction vessels.[1]

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.[1]

3.2. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling phosphorus tribromide.

Eye and Face Protection: Chemical safety goggles and a full-face shield are mandatory.[9]

Skin Protection:

Wear a chemical-resistant apron or a full chemical splash suit.[3][10]

Gloves made of a suitable material (e.g., nitrile rubber) must be worn.[10] Always inspect

gloves for integrity before use.[9]

Respiratory Protection:

For routine operations within a fume hood, respiratory protection may not be required if

ventilation is adequate.
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In situations with a potential for overexposure, a NIOSH-approved supplied-air respirator

with a full facepiece operated in a positive-pressure mode is necessary.[1]

3.3. Storage

Store phosphorus tribromide in a cool, dry, well-ventilated area away from incompatible

materials.[1][2][9]

Containers should be tightly closed and stored under an inert atmosphere, such as nitrogen,

to prevent contact with moist air.[1][9]

Store away from water, steam, metals, and organic compounds.[1]

Use explosion-proof electrical equipment and fittings in storage and handling areas.[1]

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

4.1. Spill and Leak Response

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate full personal protective equipment, including respiratory protection.

[10]

Containment: Contain the spill using an inert absorbent material such as dry sand, earth, or

vermiculite.[1][10] DO NOT USE WATER OR COMBUSTIBLE MATERIALS.

Neutralization (for small spills): Once absorbed, the material can be slowly and cautiously

added to a large volume of cold water in a well-ventilated area, followed by neutralization

with a base like sodium carbonate or calcium carbonate.[10]

Collection: Place the absorbed material into a suitable, labeled, and sealed container for

hazardous waste disposal.[1][10]
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Decontamination: Decontaminate the spill area thoroughly.

4.2. Firefighting Measures

Extinguishing Media: Use dry chemical or carbon dioxide (CO₂) extinguishers.[1][10]

DO NOT USE WATER on the fire or on containers of phosphorus tribromide, as it will react

violently.[1][10]

Hazards: Fires involving phosphorus tribromide will produce poisonous gases, including

hydrogen bromide and phosphorus oxide fumes.[1] Containers may explode when heated.[1]

Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective clothing.[9][10] Use a water spray only to cool fire-exposed containers,

ensuring the water does not come into contact with the chemical.[1]

4.3. First Aid Measures

Immediate medical attention is required for any exposure to phosphorus tribromide.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 30 minutes, occasionally lifting

the upper and lower eyelids.[1] Seek immediate

medical attention. Do not use neutralizing

agents.[10]

Skin Contact

Immediately remove all contaminated clothing.

[1][10] Wash the affected area with large

amounts of soap and water.[1] Seek immediate

medical attention.[1]

Inhalation

Remove the victim to fresh air.[10][11] If

breathing has stopped, provide artificial

respiration.[1] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[7][10] If the person is

conscious, rinse their mouth with water and

have them drink water.[3][7][10] Seek immediate

medical attention.[10]

Disposal
Phosphorus tribromide and any contaminated materials must be disposed of as hazardous

waste.[1] Follow all local, state, and federal regulations for hazardous waste disposal.

Neutralization of small quantities can be achieved by slowly adding the chemical to a solution

of sodium carbonate or calcium hydroxide.[5] This process should only be carried out by

trained personnel in a controlled environment.

Visualized Workflows
The following diagrams illustrate key safety and emergency workflows for handling

phosphorus tribromide.
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Handling PBr3?

Routine Handling in Fume Hood Potential for Splash/High Concentration Emergency Spill Response

Standard Lab Attire
(Coat, Closed-toe Shoes) Chemical Splash Suit/Apron NIOSH-approved SCBA/

Supplied-Air Respirator

Chemical Goggles + Face Shield

Chemical Resistant Gloves
(e.g., Nitrile Rubber)
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PBr3 Spill Occurs

Evacuate Area

Don Full PPE
(incl. Respiratory Protection)

Contain Spill with Inert Material
(Dry Sand, Vermiculite)

DO NOT USE WATER Collect Absorbed Material
in Sealed Container

Dispose as Hazardous Waste

Decontaminate Spill Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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